Cas no 1008106-85-1 (2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan)

• Product Name: 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan
• CAS No: 1008106-85-1
• MF: C₁₄H₂₁BBrNO₂
• MW: 326.037043333054
• MDL: MFCD09750470
• CID: 4456764
• PubChem ID: 16218394
• Update Time: 2025-05-22

2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan Chemical and Physical Properties

Names and Identifiers

• 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan
• 2-(2'-bromophenyl)-6-butyl[1,3,6,2]dioxazaborocan; 2-(2-Bromophenyl)-6-butyl-1,3,6,2-dioxazaborolane
• 2-(2-Bromophenyl)-6-butyl-1,3,6,2-dioxazaborolane
• OLNVCXQNTXWSKY-UHFFFAOYSA-N
• DTXCID40535689
• AKOS016016400
• 2-Bromophenylboronic acid N-butyldiethanolamine ester, 97%
• 1257641-07-8
• DB-103458
• 2-Bromophenylboronic acid N-butyldiethanolamine ester
• D71507
• CS-0443791
• 2-(2'-bromophenyl)-6-butyl[1,3,6,2]dioxazaborocan
• SCHEMBL1164908
• DTXSID30584924
• 2-(2-Bromophenyl)-6-butyl-1,3,6,2-dioxazaborocane
• 1008106-85-1
• MFCD09750470

• MDL： MFCD09750470
• Inchi： 1S/C14H21BBrNO2/c1-2-3-8-17-9-11-18-15(19-12-10-17)13-6-4-5-7-14(13)16/h4-7H,2-3,8-12H2,1H3
• InChI Key： OLNVCXQNTXWSKY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1B1OCCN(CCO1)CCCC

Computed Properties

• Exact Mass: 325.08500
• Monoisotopic Mass: 325.08487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 2.23110

Additional information on 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan

Recent Advances in the Study of 2-(2'-Bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan (CAS: 1008106-85-1)

The compound 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan (CAS: 1008106-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the versatility of 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan as a key intermediate in the synthesis of boron-containing heterocycles, which are increasingly recognized for their role in drug discovery. The compound's boron-nitrogen (B-N) coordination bond imparts stability and reactivity, making it a valuable scaffold for the development of novel pharmacophores. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its molecular structure and confirm its purity.

In vitro and in vivo studies have demonstrated that 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan exhibits promising activity against a range of biological targets. Notably, its ability to modulate enzyme activity, particularly in pathways related to inflammation and oncology, has been a focal point of recent investigations. For instance, preliminary data suggest that the compound may inhibit specific kinases involved in tumor proliferation, positioning it as a potential candidate for anticancer therapy.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and low toxicity, which are critical for its advancement into preclinical development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

In conclusion, 2-(2'-bromophenyl)-6-butyl-1,3,6,2-dioxazaborocan represents a promising avenue for therapeutic innovation. Its unique chemical properties and biological activities underscore its potential as a lead compound in drug discovery. Future research should focus on refining its synthesis, expanding its therapeutic applications, and addressing any remaining pharmacological hurdles to facilitate its transition into clinical trials.